Cas no 917102-35-3 (8-Quinolinesulfonyl Chloride)

8-Quinolinesulfonyl Chloride structure
8-Quinolinesulfonyl Chloride structure
Product Name:8-Quinolinesulfonyl Chloride
CAS No:917102-35-3
MF:C9H6ClNO2S
MW:227.667439937592
CID:803179
PubChem ID:29220
Update Time:2025-04-19

8-Quinolinesulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

    • 8-Quinolinesulfonyl Chloride
    • QUINOLINESULFONYL CHLORIDE, 8-
    • 8-quinolinylsulfonyl chloride
    • FT-0637739
    • 8-CHINOLINSULFONYL CHLORIDE
    • UNII-5ZIK3TJS9M
    • CS-W014696
    • NS00048040
    • A813103
    • 5ZIK3TJS9M
    • Quinoline-8-sulfonyl chloride
    • Quinoline-8-sulfonyl choride
    • 8-Quinolinesulfonyl chloride, 98%
    • AKOS000309929
    • EN300-77792
    • 8-Quinolinesulfonyl chloride, >=96.0% (AT)
    • 8quinolinesulfonyl chloride
    • SB40802
    • 8-Quinolinesulphonyl chloride
    • F2163-0003
    • Q27263105
    • BB 0254509
    • Sulfonyl chloride, 8-quinoline-
    • NSC-91506
    • 8-chlorosulfonylquinoline
    • NSC91506
    • NSC 91506
    • 8-quinoline-sulfonyl chloride
    • DTXSID90171975
    • SCHEMBL51046
    • Quinoline-8-sulfonic acid chloride
    • 8-quinolinyl sulfonyl chloride
    • 8-Chlorosulfonyl-1-benzazine
    • AS-17663
    • 917102-35-3
    • 5-22-07-00567 (Beilstein Handbook Reference)
    • 8-Quinoline sulfonyl chloride
    • BRN 0156347
    • J-519474
    • 8-Quinolylsulfonyl chloride
    • AM803421
    • J-012029
    • 8-Quinolinesulfonylchloride
    • quinoline-8-sulphonic acid chloride
    • 8-quinoline sulfonylchloride
    • EINECS 242-515-5
    • MFCD00006808
    • Quinoline-8-sulphonyl chloride
    • Q0016
    • 18704-37-5
    • Inchi: 1S/C9H6ClNO2S/c10-14(12,13)8-5-1-3-7-4-2-6-11-9(7)8/h1-6H
    • InChI Key: JUYUYCIJACTHMK-UHFFFAOYSA-N
    • SMILES: ClS(C1=CC=CC2=CC=CN=C12)(=O)=O

Computed Properties

  • Exact Mass: 226.9807773g/mol
  • Monoisotopic Mass: 226.9807773g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 55.4Ų
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